5-[(1,5-dimethyl-1H-pyrazol-4-yl)methylene]-2,4-imidazolidinedione

• IUPAC Name: (5E)-5-[(1,5-dimethylpyrazol-4-yl)methylidene]imidazolidine-2,4-dione
• InChI: InChI=1S/C9H10N4O2/c1-5-6(4-10-13(5)2)3-7-8(14)12-9(15)11-7/h3-4H,1-2H3,(H2,11,12,14,15)/b7-3+
• InChI Key: XNPMFCCXMOSTCE-XVNBXDOJSA-N
• Canonical SMILES: CC1=C(C=NN1C)C=C2C(=O)NC(=O)N2
• Isomeric SMILES: CC1=C(C=NN1C)/C=C/2\C(=O)NC(=O)N2
• Molecular Formula: C9H10N4O2
• Molecular Weight: 206.20 g/mol

Description

5-[(1,5-dimethyl-1H-pyrazol-4-yl)methylene]-2,4-imidazolidinedione, also known as DPI, is a chemical compound that has been extensively studied due to its potential applications in scientific research. DPI is a potent inhibitor of protein kinase C (PKC), an enzyme that plays a critical role in many cellular processes, including cell growth, differentiation, and apoptosis. In

Mechanism of Action

5-[(1,5-dimethyl-1H-pyrazol-4-yl)methylene]-2,4-imidazolidinedione acts as a potent inhibitor of PKC by binding to the enzyme's ATP-binding site, preventing ATP from binding and inhibiting its activity. This inhibition of PKC activity leads to downstream effects on various cellular processes, including cell growth, differentiation, and apoptosis.
Biochemical and Physiological Effects:
5-[(1,5-dimethyl-1H-pyrazol-4-yl)methylene]-2,4-imidazolidinedione has been shown to have various biochemical and physiological effects. Inhibition of PKC activity by 5-[(1,5-dimethyl-1H-pyrazol-4-yl)methylene]-2,4-imidazolidinedione has been shown to induce apoptosis in cancer cells and reduce inflammation in animal models of inflammatory diseases. 5-[(1,5-dimethyl-1H-pyrazol-4-yl)methylene]-2,4-imidazolidinedione has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

5-[(1,5-dimethyl-1H-pyrazol-4-yl)methylene]-2,4-imidazolidinedione has several advantages for lab experiments. It is a potent and specific inhibitor of PKC, making it a useful tool for studying PKC signaling pathways. Additionally, 5-[(1,5-dimethyl-1H-pyrazol-4-yl)methylene]-2,4-imidazolidinedione has been shown to be relatively non-toxic and stable, making it easy to handle and store. However, 5-[(1,5-dimethyl-1H-pyrazol-4-yl)methylene]-2,4-imidazolidinedione also has some limitations. It can be expensive to produce and may not be suitable for all experiments due to its specific mechanism of action.

Future Directions

There are several future directions for the study of 5-[(1,5-dimethyl-1H-pyrazol-4-yl)methylene]-2,4-imidazolidinedione. One area of research is the development of new 5-[(1,5-dimethyl-1H-pyrazol-4-yl)methylene]-2,4-imidazolidinedione analogs with improved potency and selectivity. Another area of research is the study of the downstream effects of PKC inhibition by 5-[(1,5-dimethyl-1H-pyrazol-4-yl)methylene]-2,4-imidazolidinedione on various cellular processes, including cell growth, differentiation, and apoptosis. Additionally, the potential therapeutic applications of 5-[(1,5-dimethyl-1H-pyrazol-4-yl)methylene]-2,4-imidazolidinedione in various diseases, including cancer, diabetes, and cardiovascular diseases, should be further explored.

Scientific Research Applications

5-[(1,5-dimethyl-1H-pyrazol-4-yl)methylene]-2,4-imidazolidinedione has been extensively studied for its potential applications in scientific research. One of the main areas of research is the study of PKC signaling pathways. PKC is involved in many cellular processes, and its dysregulation has been linked to various diseases, including cancer, diabetes, and cardiovascular diseases. 5-[(1,5-dimethyl-1H-pyrazol-4-yl)methylene]-2,4-imidazolidinedione has been shown to inhibit PKC activity, making it a useful tool for studying PKC signaling pathways.